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Compound of Interest

Tetrabutylammonium (dihydrogen
Compound Name:
trifluoride)

cat. No.: B1339579

An In-depth Technical Guide to the Safety, Handling, and Storage of Tetrabutylammonium
(dihydrogen trifluoride)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for
tetrabutylammonium (dihydrogen trifluoride), a quaternary ammonium salt used as a
reagent in various chemical reactions.[1] Due to its hazardous nature, strict adherence to
safety protocols is essential.

Chemical Identification

Identifier Value

Chemical Name Tetrabutylammonium (dihydrogen trifluoride)
Synonyms Tetra-n-butylammonium dihydrogentrifluoride
CAS Number 99337-56-1

Molecular Formula C16H38F3N

Molecular Weight 301.48 g/mol [2]

Hazard Identification
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Tetrabutylammonium (dihydrogen trifluoride) is a hazardous substance that poses

significant risks upon exposure.

GHS Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation

Sub-category 1C

H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage[3]

Signal Word: Danger[3]

Hazard Pictograms:

lwialt text

Physical and Chemical Properties

Property

Value

Physical State

Liquid

Appearance Colorless to light orange to yellow clear liquid
Solubility Soluble in dichloromethane
Stability Stable under normal conditions[3]

Conditions to Avoid

Exposure to air[3]

Incompatible Materials

Oxidizing agents[3]

Hazardous Decomposition Products

Carbon monoxide, Carbon dioxide (CO2)[3]
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Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
tetrabutylammonium (dihydrogen trifluoride).

Safe Handling

e Engineering Controls: Handle in a well-ventilated area, preferably in a laboratory fume hood.
[4] Ensure eyewash stations and safety showers are readily accessible.

e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

o General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands and face
thoroughly after handling.[3] Do not eat, drink, or smoke when using this product.

Storage

o Container: Keep the container tightly closed.[3]

» Conditions: Store in a cool, shaded, and locked-up area.[3] It is recommended to store at a

temperature below 15°C.

 Inert Atmosphere: Store under an inert gas as the product is air sensitive.

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling this chemical.
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Protection Type

Specification

Eye/Face Protection

Tight-sealing safety goggles or a face shield.[4]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
[4] Wear a lab coat or other protective clothing

to prevent skin contact.[4]

Respiratory Protection

If vapors or mists are generated, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[3][4] A gas mask or self-
contained breathing apparatus may be

necessary.[3]

First Aid Measures

Immediate medical attention is required for any exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[3]

Skin Contact

Immediately take off all contaminated clothing.
Rinse the skin with plenty of water.[3] If skin
irritation occurs, seek medical advice.[4] Wash

contaminated clothing before reuse.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[3]

Accidental Release Measures
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In the event of a spill, follow these procedures:

e Personal Precautions: Evacuate non-essential personnel. Wear suitable protective
equipment.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

o Cleanup: For minor spills, carefully sweep or shovel the material into a suitable, labeled
container for disposal, avoiding dust creation.[4] For larger spills, collect as much of the spill
as possible with a suitable absorbent material.[3]

Disposal Considerations

Disposal of tetrabutylammonium (dihydrogen trifluoride) and its containers must be
handled with care.

e Product Disposal: Entrust disposal to a licensed waste disposal company.[3] Disposal must
be in accordance with local, regional, and national regulations.[4]

o Container Disposal: Before disposing of the used container, remove the contents completely.

[3]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key safety and response workflows.
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Caption: Safe Handling Workflow for Tetrabutylammonium (dihydrogen trifluoride).
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Caption: Emergency Response Protocol for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety, handling, and storage precautions for
tetrabutylammonium (dihydrogen trifluoride)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1339579#safety-handling-and-storage-
precautions-for-tetrabutylammonium-dihydrogen-trifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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